Cas no 74836-66-1 (Acenaphtho[1,2-d]pyrimidin-8-amine)

• Product Name: Acenaphtho[1,2-d]pyrimidin-8-amine
• CAS No: 74836-66-1
• MF: C₁₄H₉N₃
• MW: 219.241362333298
• CID: 578535
• PubChem ID: 153586
• Update Time: 2025-04-19

Acenaphtho[1,2-d]pyrimidin-8-amine Chemical and Physical Properties

Names and Identifiers

• Acenaphtho[1,2-d]pyrimidin-8-amine
• 74836-66-1
• DTXSID00225812
• Acenaphtho(1,2-d)pyrimidin-8-amine
• Z5L3CA232L

• Inchi： 1S/C14H9N3/c15-14-16-7-11-9-5-1-3-8-4-2-6-10(12(8)9)13(11)17-14/h1-7H,(H2,15,16,17)
• InChI Key： ZKSXGPJLCLFABE-UHFFFAOYSA-N
• SMILES： N1C(N)=NC=C2C=1C1C=CC=C3C=CC=C2C=13

Computed Properties

• Exact Mass: 219.07977
• Monoisotopic Mass: 219.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.454±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 501.9°Cat760mmHg
• Flash Point: 289.7°C
• Refractive Index: 1.951
• PSA: 51.8